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(E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol (E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol
Brand Name: Vulcanchem
CAS No.: 127906-41-6
VCID: VC21154643
InChI: InChI=1S/C14H15NO2S.C4H4O4/c1-15-9-10-4-2-3-5-13(10)18-14-8-11(16)6-7-12(14)17;5-3(6)1-2-4(7)8/h2-8,15-17H,9H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O
Molecular Formula: C18H19NO6S
Molecular Weight: 377.4 g/mol

(E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol

CAS No.: 127906-41-6

Cat. No.: VC21154643

Molecular Formula: C18H19NO6S

Molecular Weight: 377.4 g/mol

* For research use only. Not for human or veterinary use.

(E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol - 127906-41-6

Specification

CAS No. 127906-41-6
Molecular Formula C18H19NO6S
Molecular Weight 377.4 g/mol
IUPAC Name (E)-but-2-enedioic acid;2-[2-(methylaminomethyl)phenyl]sulfanylbenzene-1,4-diol
Standard InChI InChI=1S/C14H15NO2S.C4H4O4/c1-15-9-10-4-2-3-5-13(10)18-14-8-11(16)6-7-12(14)17;5-3(6)1-2-4(7)8/h2-8,15-17H,9H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChI Key AGYMFYABMLHWEH-WLHGVMLRSA-N
Isomeric SMILES CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=C/C(=O)O)\C(=O)O
SMILES CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O
Canonical SMILES CNCC1=CC=CC=C1SC2=C(C=CC(=C2)O)O.C(=CC(=O)O)C(=O)O

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